Cas no 1807-29-0 (Phenol, 2,4-dioctyl-)

Phenol, 2,4-dioctyl- structure
Phenol, 2,4-dioctyl- structure
Product Name:Phenol, 2,4-dioctyl-
CAS No:1807-29-0
MF:C22H38O
MW:318.53652715683
CID:216874
PubChem ID:74548
Update Time:2025-04-19

Phenol, 2,4-dioctyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,4-dioctyl-
    • 2,4-dioctylphenol
    • 2,4-dioctyl-pheno
    • EINECS 217-308-8
    • UNII-ZFO60HR2ZH
    • NS00025947
    • 2,4-DI-N-OCTYLPHENOL
    • 2,4-DIOCTYL PHENOL
    • DTXSID2061985
    • Q27295436
    • SCHEMBL6212332
    • 1807-29-0
    • ZFO60HR2ZH
    • Inchi: 1S/C22H38O/c1-3-5-7-9-11-13-15-20-17-18-22(23)21(19-20)16-14-12-10-8-6-4-2/h17-19,23H,3-16H2,1-2H3
    • InChI Key: RLMZELPHRPTNJX-UHFFFAOYSA-N
    • SMILES: OC1=CC=C(C=C1CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 318.29244
  • Monoisotopic Mass: 318.292265831g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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